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Introduction

Fz7-21 is a synthetic peptide antagonist of the Frizzled-7 (FZD7) receptor, a key component of
the Wnt signaling pathway.[1][2] FZD?7 is frequently overexpressed in various cancers and
plays a crucial role in cancer stem cell maintenance, proliferation, and migration.[3] Fz7-21
selectively binds to the cysteine-rich domain (CRD) of the FZD7 receptor, leading to the
inhibition of the canonical Wnt/(3-catenin signaling cascade.[1][3] These application notes
provide detailed protocols and dosage guidelines for the use of Fz7-21 in in vitro studies.

Fz7-21 is a valuable tool for investigating the role of the Wnt/FZD7 axis in various biological
processes, including oncology and stem cell biology. For robust and specific results, it is
recommended to use a scrambled peptide, Fz7-21S, as a negative control in all experiments.
Fz7-21S has the same amino acid composition as Fz7-21 but in a randomized sequence,
rendering it inactive against the FZD7 receptor.
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Characteristic Description Reference

Ac-Leu-Pro-Ser-Asp-Asp-Leu-

Sequence Glu-Phe-Trp-Cys-His-Val-Met-
Tyr-NH2

Negative Control Fz7-21S (scrambled peptide)

Molecular Weight 1796.05 g/mol

Molecular Formula C83H114N18023S2

. i | Bindi finity of Fz7-2

Parameter Cell Line/System Value Reference
HEK?293 cells

IC50 _ ~100 nM
(WNT3A stimulated)
Mouse L cells

IC50 ) ~50 nM
(WNT3A stimulated)
Human FZD7 CRD

EC50 o 58 nM
binding
Mouse FZD7 CRD

EC50 o 34 nM
binding

Effective Disruption of LGR5+

) 200 pM
Concentration stem cells

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Fz7-21 and a general workflow for
in vitro experiments.
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Fz7-21 Mechanism of Action
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Caption: Fz7-21 inhibits the Wnt/B-catenin signaling pathway.
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General In Vitro Experimental Workflow for Fz7-21
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Studies]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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